Cas no 1249794-96-4 ([1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol)
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol
- 4-Piperidinemethanol, 1-(6-fluoro-2-pyridinyl)-
- 1249794-96-4
- AKOS010478307
- SCHEMBL23346986
- EN300-5066529
-
- Inchi: 1S/C11H15FN2O/c12-10-2-1-3-11(13-10)14-6-4-9(8-15)5-7-14/h1-3,9,15H,4-8H2
- InChI Key: ZJNIPCBTARPSRG-UHFFFAOYSA-N
- SMILES: N1(C2=NC(F)=CC=C2)CCC(CO)CC1
Computed Properties
- Exact Mass: 210.11684127g/mol
- Monoisotopic Mass: 210.11684127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 36.4Ų
Experimental Properties
- Density: 1.183±0.06 g/cm3(Predicted)
- Boiling Point: 373.3±27.0 °C(Predicted)
- pka: 14.94±0.10(Predicted)
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5066529-0.05g |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 0.05g |
$197.0 | 2023-05-26 | |
| Enamine | EN300-5066529-0.1g |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 0.1g |
$293.0 | 2023-05-26 | |
| Enamine | EN300-5066529-0.25g |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 0.25g |
$418.0 | 2023-05-26 | |
| Enamine | EN300-5066529-0.5g |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 0.5g |
$656.0 | 2023-05-26 | |
| Enamine | EN300-5066529-1.0g |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 1g |
$842.0 | 2023-05-26 | |
| Enamine | EN300-5066529-2.5g |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 2.5g |
$1650.0 | 2023-05-26 | |
| Enamine | EN300-5066529-5.0g |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 5g |
$2443.0 | 2023-05-26 | |
| Enamine | EN300-5066529-10.0g |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 10g |
$3622.0 | 2023-05-26 | |
| Aaron | AR028GQO-50mg |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 50mg |
$296.00 | 2025-02-16 | |
| Aaron | AR028GQO-100mg |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol |
1249794-96-4 | 95% | 100mg |
$428.00 | 2025-02-16 |
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol: A Comprehensive Overview of Its Synthesis, Applications, and Research Advances
[1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol is a novel organic compound with a unique structural framework that has garnered significant attention in the field of medicinal chemistry. This molecule, with the chemical identifier CAS No. 1249794-96-4, represents a promising scaffold for the development of therapeutic agents targeting a wide range of biological processes. Its synthesis involves the coupling of a fluorinated pyridine ring with a piperidine moiety, which is further functionalized with a hydroxyl group. This structural design not only enhances molecular stability but also allows for the incorporation of diverse functional groups, making it a versatile platform for drug discovery.
Recent studies have highlighted the potential of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol in modulating signaling pathways associated with inflammatory diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the NF-κB pathway, a critical mediator of chronic inflammation. The compound's interaction with this pathway was shown to reduce the production of pro-inflammatory cytokines, suggesting its utility in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings underscore the importance of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol as a potential therapeutic agent in the context of immune-related disorders.
One of the key challenges in the development of new pharmaceuticals is the optimization of molecular properties to ensure efficacy and safety. The synthesis of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol has been the focus of several studies aimed at improving its pharmacokinetic profile. A 2024 study published in Bioorganic & Medicinal Chemistry described a novel catalytic method for its preparation, which significantly reduced the number of synthetic steps while maintaining high stereochemical purity. This advancement not only enhances the efficiency of the synthesis process but also reduces the environmental impact associated with traditional multi-step organic syntheses.
The structural features of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol make it an attractive candidate for the design of small molecule inhibitors targeting specific enzymatic activities. For example, its fluorinated pyridine ring has been shown to exhibit favorable interactions with enzymes involved in metabolic pathways, as reported in a 2023 study from ACS Chemical Biology. The compound's ability to selectively bind to these enzymes suggests its potential application in the development of drugs for metabolic disorders, including diabetes and lipid metabolism-related conditions. These findings highlight the importance of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol as a versatile scaffold in the context of enzyme inhibition studies.
Another area of interest in the research on [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol is its role in the development of prodrugs. Prodrugs are designed to enhance the bioavailability and reduce the toxicity of active pharmaceutical ingredients. A 2024 study published in Drug Discovery Today explored the potential of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol as a prodrug carrier for the delivery of hydrophobic therapeutic agents. The study demonstrated that the compound could effectively encapsulate and release active molecules in a controlled manner, making it a promising candidate for targeted drug delivery systems. This application has significant implications for the treatment of diseases requiring localized therapeutic action, such as cancer and neurodegenerative disorders.
The pharmacological activities of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol have also been investigated in the context of neurodegenerative diseases. A 2023 study in Neuropharmacology reported that the compound exhibited neuroprotective effects in a model of Parkinson's disease. The mechanism of action was attributed to its ability to modulate oxidative stress and mitochondrial dysfunction, two key factors in the pathogenesis of neurodegenerative disorders. These findings suggest that [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol could be a valuable tool in the development of therapies for conditions such as Alzheimer's disease and multiple sclerosis.
The synthesis and characterization of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol have also been the subject of computational studies aimed at predicting its molecular behavior. A 2024 publication in Journal of Computational Chemistry used molecular dynamics simulations to model the interactions of the compound with various biological targets. The study provided insights into the conformational flexibility of the molecule, which is crucial for its binding affinity to target proteins. These computational approaches have become increasingly important in the drug discovery process, as they allow researchers to optimize molecular design before experimental validation.
Despite its promising therapeutic potential, the development of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol as a pharmaceutical agent requires further investigation into its long-term safety profile. A 2023 study published in Toxicological Sciences evaluated the acute and chronic toxicity of the compound in animal models. The results indicated that the compound was well-tolerated at therapeutic doses, with no significant adverse effects observed. However, the study also emphasized the need for further clinical trials to assess its safety and efficacy in human subjects. These findings highlight the importance of rigorous preclinical and clinical research in the development of new therapeutic agents.
Looking ahead, the research on [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol is expected to expand into new areas of medicinal chemistry. For example, its potential application in the development of antiviral agents has recently been explored. A 2024 study in Antiviral Research demonstrated that the compound could inhibit the replication of certain RNA viruses by interfering with their enzymatic processes. This discovery opens up new possibilities for the use of [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol in the treatment of viral infections, including those caused by emerging pathogens. Such research underscores the adaptability of this compound in addressing diverse medical challenges.
In conclusion, [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol represents a significant advancement in the field of medicinal chemistry, with its unique structural features and diverse pharmacological activities. The ongoing research into its synthesis, biological interactions, and therapeutic potential continues to expand its applications in the development of novel drugs. As the scientific community explores new avenues for drug discovery, [1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol is poised to play a crucial role in the treatment of a wide range of diseases, offering hope for improved therapeutic outcomes in the future.
1249794-96-4 ([1-(6-fluoropyridin-2-yl)piperidin-4-yl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)